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An In-Depth Technical Guide to 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and Its

Analogs for Researchers and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the basic properties, synthesis, and

potential therapeutic applications of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and

its closely related analogs. As a member of the salicylanilide class of compounds, this chemical

scaffold has demonstrated a wide range of biological activities. This document is intended for

researchers, scientists, and drug development professionals, offering insights into the

compound's mechanism of action, experimental protocols, and future research directions. The

information presented is synthesized from peer-reviewed literature and authoritative chemical

databases, ensuring scientific integrity and providing a foundation for further investigation.
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The salicylanilide chemical scaffold, characterized by a salicylic acid and an aniline moiety

joined by an amide bond, has long been a subject of interest in medicinal chemistry. The parent

compound of this class, Niclosamide, is an FDA-approved anthelmintic drug.[1] However,

recent research has unveiled a much broader spectrum of activity for Niclosamide and its

derivatives, including potent anticancer, antiviral, and metabolic regulatory effects.[2] The

subject of this guide, 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, is a derivative that

shares the core 5-chloro-2-hydroxybenzamide structure. Due to the limited direct literature on

this specific compound, this guide will draw heavily on the extensive research conducted on its

close analog, Niclosamide ethanolamine salt, to infer its probable properties and potential

applications.

Physicochemical Properties
Understanding the fundamental physicochemical properties of a compound is critical for its

development as a therapeutic agent. These properties influence its solubility, absorption,

distribution, metabolism, and excretion (ADME) profile.

Table 1: Physicochemical Properties of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide
and Related Compounds
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Property

5-Chloro-2-
hydroxy-n-(2-
hydroxyethyl)benz
amide (Predicted)

Niclosamide
Ethanolamine Salt

5-Chloro-2-
hydroxybenzamide

Molecular Formula C9H11ClN2O2
C13H8Cl2N2O4 •

C2H7NO[3]
C7H6ClNO2[4]

Molecular Weight 214.65 g/mol [5] 388.2 g/mol [3] 171.58 g/mol [6]

Appearance ---
Yellow to brown

solid[2]
---

Solubility ---

Soluble in DMSO

(30mg/ml),

dimethylformamide, or

100% ethanol.

Sparingly soluble in

water.[2]

---

Stability ---

Stable for at least 2

years when stored at

-20°C. Protect from

moisture and oxygen.

Hydrolyzes in

concentrated acidic or

basic solutions.[2][7]

---

Melting Point --- --- 226-227°C[8]

Note: Properties for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide are predicted based

on its chemical structure and data from publicly available databases.

The ethanolamine salt form of Niclosamide was developed to improve its aqueous solubility

compared to the parent compound.[2] It is plausible that the N-(2-hydroxyethyl) substitution in

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide would also enhance its hydrophilicity and

water solubility.
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The synthesis of N-substituted benzamide derivatives can be achieved through various

standard organic chemistry reactions. A general approach involves the acylation of an amine

with a substituted benzoyl chloride.

General Synthesis Workflow

Starting Materials
Products

5-Chlorosalicylic Acid

5-Chloro-2-hydroxybenzoyl chloride
Acyl Chloride Formation

Thionyl Chloride (SOCl2)

Ethanolamine

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

Amidation

Click to download full resolution via product page

Caption: General synthesis workflow for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Step-by-Step Protocol (Hypothetical)
Acyl Chloride Formation: 5-Chlorosalicylic acid is reacted with thionyl chloride, often in an

inert solvent, to form 5-chloro-2-hydroxybenzoyl chloride. This is a standard method for

activating a carboxylic acid for amidation.

Amidation: The resulting acyl chloride is then reacted with ethanolamine in the presence of a

base to neutralize the HCl byproduct, yielding the final product, 5-Chloro-2-hydroxy-n-(2-
hydroxyethyl)benzamide.

Purification: The crude product is purified using techniques such as recrystallization or

column chromatography.
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Characterization: The structure and purity of the synthesized compound are confirmed using

analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Expected Spectral Data
While specific spectral data for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is not

readily available, predictions can be made based on its structure:

¹H NMR: Expect signals corresponding to the aromatic protons, the methylene protons of the

hydroxyethyl group, and the amide and hydroxyl protons.

¹³C NMR: Expect distinct signals for the carbonyl carbon, the aromatic carbons, and the

carbons of the hydroxyethyl group.

IR Spectroscopy: Characteristic peaks would include a broad O-H stretch for the hydroxyl

groups, an N-H stretch for the amide, and a strong C=O stretch for the amide carbonyl.[9]

Mass Spectrometry: The molecular ion peak would correspond to the molecular weight of the

compound (214.65 g/mol ).[5][10]

Biological Activity and Mechanism of Action
The biological activity of 5-chloro-2-hydroxybenzamide derivatives is vast and of significant

interest to the drug development community. The primary analog, Niclosamide, has been

extensively studied, and its mechanisms of action provide a roadmap for understanding the

potential of related compounds.

Primary Mechanism: Mitochondrial Uncoupling
Niclosamide and its ethanolamine salt are known to uncouple mitochondrial oxidative

phosphorylation.[1][2] This process disrupts the proton gradient across the inner mitochondrial

membrane, leading to a decrease in ATP synthesis. This is the primary mechanism of its

anthelmintic activity.
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Caption: Mechanism of mitochondrial uncoupling by 5-chloro-2-hydroxybenzamide derivatives.

Modulation of Key Signaling Pathways
Beyond its effects on mitochondria, Niclosamide has been shown to inhibit multiple signaling

pathways that are crucial for the proliferation and survival of cancer cells.[2]

Table 2: Signaling Pathways Targeted by Niclosamide
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Signaling Pathway Role in Disease Effect of Niclosamide

STAT3
Cancer cell proliferation,

survival, and metastasis

Inhibits activation, nuclear

translocation, and

transactivation[2]

NF-κB
Inflammation, cancer

progression

Blocks TNF-α-induced IκBα

phosphorylation and

translocation of p65[2]

Wnt/β-catenin
Cancer cell growth and

survival

Promotes Frizzled1

internalization and inhibits β-

catenin stabilization

mTORC1
Cell growth, proliferation, and

metabolism
Inhibits mTORC1 signaling[2]

Notch
Cell fate determination, cancer

development
Inhibits Notch signaling[2]

This multi-targeted approach makes compounds of this class highly attractive for cancer

therapy, as they have the potential to overcome resistance mechanisms that plague single-

target agents.

Other Potential Applications
Antiviral Activity: Niclosamide has demonstrated broad-spectrum antiviral activity, including

against SARS-CoV-2.[2]

Metabolic Diseases: The mitochondrial uncoupling effect has been explored for the treatment

of obesity and type 2 diabetes by increasing energy expenditure and lipid metabolism.[1][2]

Antibacterial and Antifungal Activity: Derivatives of 5-chloro-2-hydroxybenzamide have

shown activity against various bacterial and fungal strains.[11][12]

Future Directions and Conclusion
The 5-chloro-2-hydroxybenzamide scaffold represents a versatile platform for the development

of novel therapeutics. While direct data on 5-Chloro-2-hydroxy-n-(2-
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hydroxyethyl)benzamide is scarce, the extensive research on its analogs, particularly

Niclosamide ethanolamine salt, provides a strong rationale for its further investigation.

Future research should focus on:

Synthesis and Characterization: The definitive synthesis and comprehensive characterization

of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide are necessary to confirm its

physicochemical properties.

In Vitro Screening: A broad-based in vitro screening against a panel of cancer cell lines,

viruses, and microbial strains would elucidate its primary biological activities.

Mechanism of Action Studies: Detailed mechanistic studies are needed to determine if it

shares the multi-targeting profile of Niclosamide.

Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of a library of

related analogs will help in optimizing potency and selectivity.

In conclusion, 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is a promising compound

that warrants further exploration. Its structural similarity to a well-established and multi-

functional therapeutic agent suggests a high probability of interesting and clinically relevant

biological activity. This guide provides a foundational understanding for researchers to embark

on the exciting journey of unlocking the full potential of this and related molecules.
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hydroxyethyl-benzamide-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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